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Compound of Interest

1-Amino-3-cyclohexyloxy-propan-
2-ol

Cat. No.: B1304959

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available information for the chemical
compound with CAS number 89100-83-4, identified as 1-Amino-3-(cyclohexyloxy)propan-2-ol.
The document compiles its chemical and physical properties and lists known suppliers.
Notably, a comprehensive search of publicly available scientific literature and patent databases
did not yield any specific information regarding the biological activity, mechanism of action, or
established experimental protocols for this compound. The information presented herein is
primarily collated from chemical supplier databases.

Chemical and Physical Properties

1-Amino-3-(cyclohexyloxy)propan-2-ol is a chemical intermediate. Its structural information and
key properties are summarized below. It is important to note that some of the physical
properties are estimated and may vary between suppliers.
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Property Value Source(s)
CAS Number 89100-83-4 [1][2]
1-Amino-3-

Chemical Name

(cyclohexyloxy)propan-2-ol

[1](2]

Synonyms

1-Amino-3-(cyclohexyloxy)-2-

propanol, 2-Propanol, 1-

amino-3-(cyclohexyloxy)-

[2]

Molecular Formula CoH19aNO2 [1][2]
Molecular Weight 173.25 g/mol [2]
1-(cyclohexyloxy)-3-
IUPAC Name (.y yioxy)
aminopropan-2-ol
SMILES C1CCC(CC1)OCC(CN)O [1]
JEFHQYWOLXLTAO-
InChiKey [1]
UHFFFAOYSA-N
Boiling Point (Estimated) 272.4 °C [1]
Melting Point (Estimated) 62.21 °C [1]
Density (Estimated) 0.99 g/cm?3 [1]
Flash Point (Estimated) 130.04 °C [1]

Water Solubility (Estimated)

10819.1 mg/L

[1]

Synthesis

A generalized synthetic route for cycloalkyl propanolamine derivatives, which includes

structures similar to 1-Amino-3-(cyclohexyloxy)propan-2-ol, has been described. This process

typically involves the reaction of a corresponding alcohol with epichlorohydrin, followed by a

reaction with a primary amine. However, a specific, detailed experimental protocol for the

synthesis of CAS 89100-83-4 was not found in the public domain.

Biological Activity and Mechanism of Action
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A thorough search of scientific literature and patent databases did not reveal any studies on the
biological activity or mechanism of action of 1-Amino-3-(cyclohexyloxy)propan-2-ol. While
structurally related compounds, such as certain beta-adrenergic blocking agents, possess a
propan-2-ol moiety, there is no direct evidence to suggest that CAS 89100-83-4 has similar
properties.[3][4][5][6] A study on 1-(3,6-Dibromo-carbazol-9-yl)-3-phenylamino-propan-2-ol has
shown cardioprotective effects, but this is a distinct molecule.[7][8]

Experimental Protocols

No specific experimental protocols for the analysis or use of 1-Amino-3-(cyclohexyloxy)propan-
2-ol were found in the available literature. For researchers acquiring this compound, a general
workflow for chemical characterization would be necessary.

General Workflow for Chemical Characterization

Procurement & Initial Assessment Physicochemical Analysis Data Interpretation & Reporting

Data Analysis |—>

Physical Property
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(NMR, IR, MS)
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Generate Certificate
of Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the procurement and characterization of a chemical
compound.

Signaling Pathways

There is no information available in the public domain regarding any signaling pathways that
may be modulated by 1-Amino-3-(cyclohexyloxy)propan-2-ol.

Suppliers
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1-Amino-3-(cyclohexyloxy)propan-2-ol (CAS 89100-83-4) is available from several chemical

suppliers, primarily for research and development purposes. A non-exhaustive list of potential

suppliers is provided below.

Supplier Location
Sigma-Aldrich Global
Fisher Scientific Global
TCI Global

J & K SCIENTIFIC LTD. China
Shenzhen Polymeri Biochemical Technology )

Co., Ltd. China
AsInEx Ltd. Russia
UkrOrgSynthesis Ltd. Ukraine
Absin Bioscience Inc. China

Disclaimer: This list is for informational purposes only and does not constitute an endorsement

of any particular supplier.

Conclusion

1-Amino-3-(cyclohexyloxy)propan-2-ol (CAS 89100-83-4) is a commercially available chemical
compound with defined physical and chemical properties. However, there is a significant gap in
the scientific literature regarding its biological effects, potential therapeutic applications, and
associated experimental methodologies. This suggests that the compound may be a chemical

intermediate or has not yet been a subject of extensive biological research. Professionals in

drug development and research should consider this compound as a novel entity requiring

foundational in vitro and in vivo screening to determine any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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